Cas no 2097971-40-7 (1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde)

• Product Name: 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde
• CAS No: 2097971-40-7
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5057969
• Update Time: 2025-05-22

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde
• 3-(1,3-benzodioxol-5-ylmethyl)imidazole-4-carbaldehyde
• 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde

• Inchi： 1S/C12H10N2O3/c15-6-10-4-13-7-14(10)5-9-1-2-11-12(3-9)17-8-16-11/h1-4,6-7H,5,8H2
• InChI Key： LQYVEHYVJBXEMQ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CN1C=NC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4

Additional information on 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 2097971-40-7, commonly referred to as 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a benzodioxole moiety and an aldehyde group. The benzodioxole group, a derivative of benzene with two oxygen atoms in a 1,3-dioxolane ring, contributes to the molecule's aromaticity and stability. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its versatility in biological interactions and chemical reactivity.

Recent studies have highlighted the potential of 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde as a lead compound in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a promising candidate for therapeutic applications. For instance, researchers have explored its anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel drugs for chronic diseases like neurodegenerative disorders and cardiovascular conditions.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions. These methods not only enhance the efficiency of the synthesis but also pave the way for the exploration of structurally related compounds with diverse biological activities.

In terms of physical properties, 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde exhibits a melting point of approximately 220°C and is soluble in common organic solvents like dichloromethane and ethanol. Its UV-vis spectrum reveals strong absorption bands in the range of 280–320 nm, indicative of its conjugated π-system. These properties make it suitable for various analytical techniques, including UV spectroscopy and high-performance liquid chromatography (HPLC), which are commonly used for quality control and purity analysis.

From a biological standpoint, this compound has shown remarkable selectivity towards certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Preclinical studies have demonstrated that it can inhibit these enzymes at low micromolar concentrations, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to scavenge free radicals has been validated through assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, highlighting its antioxidant capabilities.

The development of benzodioxole-containing compounds has been driven by their unique pharmacokinetic profiles. Studies have shown that these molecules exhibit favorable absorption and bioavailability when administered orally or parenterally. This makes them attractive candidates for drug delivery systems that require sustained release or targeted delivery mechanisms.

In conclusion, CAS No. 2097971-40-7, or 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazole-5-carbaldehyde, stands out as a versatile molecule with immense potential in both academic research and industrial applications. Its structural features, coupled with its biological activities, make it a valuable tool in the quest for innovative therapeutic solutions.